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Compound of Interest

Compound Name: 5-Cyano-2-methylbenzylamine

Cat. No.: B15329506

IUPAC Name: 3-(Aminomethyl)-4-methylbenzonitrile
Common Name: 5-Cyano-2-methylbenzylamine

This technical guide provides a summary of the available chemical and physical data for 3-
(aminomethyl)-4-methylbenzonitrile. It is important to note that this compound is not extensively
documented in publicly available scientific literature. Therefore, detailed experimental
protocols, comprehensive biological activity data, and established signaling pathways are not
available at this time.

Chemical and Physical Properties

The fundamental chemical and physical properties of 3-(aminomethyl)-4-methylbenzonitrile are
summarized in the table below. These values are primarily computed or sourced from chemical
suppliers and databases.
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Property Value
Molecular Formula CoH10N:2
Molecular Weight 146.19 g/mol
CAS Number 162558-37-4
Appearance Solid (predicted)
Melting Point Not available
Boiling Point Not available
Solubility Not available
Synthesis

Specific, peer-reviewed synthesis protocols for 3-(aminomethyl)-4-methylbenzonitrile are not
readily available. However, a plausible synthetic route can be proposed based on standard
organic chemistry transformations. A common method for the synthesis of benzylamines is the
reduction of the corresponding benzonitrile. In this hypothetical pathway, 4-methyl-
isophthalonitrile could be selectively reduced to yield the target compound.
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Caption: A hypothetical synthesis pathway for 3-(aminomethyl)-4-methylbenzonitrile.

Disclaimer: This represents a theoretical synthetic route. The actual experimental conditions,
including the choice of reducing agent, solvent, temperature, and reaction time, would require
empirical optimization.

Biological Activity and Mechanism of Action
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As of the date of this document, there is no published research detailing the biological activity
or mechanism of action of 3-(aminomethyl)-4-methylbenzonitrile. The biological effects of this
compound have not been characterized.

Experimental Protocols

Consistent with the lack of data on its biological activity, there are no established experimental
protocols or assays in the scientific literature that specifically utilize 3-(aminomethyl)-4-
methylbenzonitrile.

Conclusion

3-(Aminomethyl)-4-methylbenzonitrile is a chemical compound for which there is a notable
absence of in-depth scientific research. While its basic chemical properties can be deduced, its
synthesis, biological functions, and potential applications remain uninvestigated in the public
domain. This guide provides the currently available information, and it is anticipated that future
research will be necessary to fully characterize this molecule. Researchers and drug
development professionals interested in this compound will likely need to undertake
foundational research to determine its properties and potential uses.

¢ To cite this document: BenchChem. [An In-Depth Technical Guide to 3-(Aminomethyl)-4-
methylbenzonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15329506#iupac-name-for-5-cyano-2-
methylbenzylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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